Cas no 1807182-78-0 (3,4-Dibromo-2-fluorothiophenol)

• Product Name: 3,4-Dibromo-2-fluorothiophenol
• CAS No: 1807182-78-0
• MF: C₆H₃Br₂FS
• MW: 285.95942234993
• CID: 4971303
• Update Time: 2025-07-21

3,4-Dibromo-2-fluorothiophenol Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromo-2-fluorothiophenol

• Inchi： 1S/C6H3Br2FS/c7-3-1-2-4(10)6(9)5(3)8/h1-2,10H
• InChI Key： MBQDMFHGZNXGQD-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1F)S)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• XLogP3: 3.6
• Topological Polar Surface Area: 1

Additional information on 3,4-Dibromo-2-fluorothiophenol

Professional Introduction to 3,4-Dibromo-2-fluorothiophenol (CAS No. 1807182-78-0)

3,4-Dibromo-2-fluorothiophenol, with the chemical formula C₆H₂Br₂FNS, is a fluorinated thiophene derivative that has garnered significant attention in the field of pharmaceutical and materials science due to its versatile structural properties. This compound, identified by the CAS number 1807182-78-0, represents a critical intermediate in the synthesis of various bioactive molecules and advanced functional materials. Its unique combination of bromine and fluorine substituents on a thiophene backbone imparts distinct reactivity and electronic characteristics, making it a valuable building block for further chemical modifications.

The significance of 3,4-dibromo-2-fluorothiophenol lies in its role as a precursor in the development of novel therapeutic agents. Thiophene-based scaffolds are widely recognized for their presence in numerous pharmacologically active compounds, including antiviral, anticancer, and anti-inflammatory drugs. The introduction of bromo and fluoro groups enhances the compound's potential as a pharmacophore by influencing its metabolic stability, lipophilicity, and binding affinity to biological targets. Recent studies have highlighted its utility in designing small-molecule inhibitors targeting enzymes involved in critical metabolic pathways.

In the realm of materials science, 3,4-dibromo-2-fluorothiophenol has been explored for its applications in organic electronics. Fluorinated thiophenes are known for their excellent charge transport properties, making them suitable for use in organic semiconductors, light-emitting diodes (OLEDs), and photovoltaic devices. The bromine atoms serve as handles for further functionalization via cross-coupling reactions such as Suzuki or Stille couplings, enabling the construction of complex conjugated polymers with tailored optoelectronic properties. This has opened up new avenues for developing high-performance flexible electronics and optoelectronic devices.

Recent advancements in synthetic methodologies have further underscored the importance of 3,4-dibromo-2-fluorothiophenol. Researchers have demonstrated efficient synthetic routes to this compound that minimize waste and improve yield, aligning with green chemistry principles. These methods often involve palladium-catalyzed cross-coupling reactions or direct halogenation strategies on thiophene precursors. Such innovations not only enhance the accessibility of 1807182-78-0 but also contribute to sustainable chemical manufacturing processes.

The pharmacological potential of 3,4-dibromo-2-fluorothiophenol has been investigated in several preclinical studies. Its structural motif resembles known bioactive compounds, suggesting possible interactions with proteins such as kinases and transcription factors. Preliminary assays have indicated that derivatives of this compound exhibit inhibitory activity against certain cancer-related enzymes, paving the way for further medicinal chemistry efforts. The fluorine atom, in particular, has been shown to enhance binding interactions by increasing metabolic stability and reducing susceptibility to enzymatic degradation.

Moreover, the electronic properties of 3,4-dibromo-2-fluorothiophenol make it an attractive candidate for use in molecular sensors and probes. Fluorinated heterocycles are capable of responding to environmental stimuli such as pH changes or metal ion presence due to their tunable electronic structures. By incorporating this compound into sensor designs, researchers aim to develop highly sensitive detection methods for biomedical applications, including disease diagnosis and environmental monitoring.

The synthesis and application of 3,4-dibromo-2-fluorothiophenol also intersect with computational chemistry and molecular modeling. Advanced computational techniques allow researchers to predict the reactivity and properties of this compound before experimental synthesis, thereby optimizing reaction conditions and reducing trial-and-error approaches. This integration of theoretical calculations with experimental work exemplifies the modern interdisciplinary nature of chemical research.

In conclusion,3,4-dibromo-2-fluorothiophenol (CAS No. 1807182-78-0) is a multifaceted compound with significant implications in both pharmaceuticals and materials science. Its unique structural features enable diverse applications ranging from drug development to advanced electronic materials. As research continues to uncover new synthetic strategies and functional uses,1807182-78-0 is poised to remain a cornerstone in innovative chemical endeavors.